molecular formula C12H17ClN2O B2386303 3-Chloro-4-(2-pyrrolidinylethoxy)phenylamine CAS No. 1431964-26-9; 862874-68-8

3-Chloro-4-(2-pyrrolidinylethoxy)phenylamine

Cat. No. B2386303
CAS RN: 1431964-26-9; 862874-68-8
M. Wt: 240.73
InChI Key: ZLPPXBYGAJAUJR-UHFFFAOYSA-N
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Description

3-Chloro-4-(2-pyrrolidinylethoxy)phenylamine is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73. The purity is usually 95%.
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properties

CAS RN

1431964-26-9; 862874-68-8

Molecular Formula

C12H17ClN2O

Molecular Weight

240.73

IUPAC Name

3-chloro-4-(2-pyrrolidin-1-ylethoxy)aniline

InChI

InChI=1S/C12H17ClN2O/c13-11-9-10(14)3-4-12(11)16-8-7-15-5-1-2-6-15/h3-4,9H,1-2,5-8,14H2

InChI Key

ZLPPXBYGAJAUJR-UHFFFAOYSA-N

SMILES

C1CCN(C1)CCOC2=C(C=C(C=C2)N)Cl

solubility

not available

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Add sodium borohydride (0.58 g, 15.26 mmol) to a solution of 1-[2-(2-chloro-4-nitro-phenoxy)-ethyl]-pyrrolidine (0.83 g, 3.07 mmol) and NiCl2.6H2O (1.45 g, 6.12 mmol) in MeOH (20 mL). Stir at room temperature for 2 h and add 10% NH4OH solution. Extract with CH2Cl2 and then EtOAc, combine the organics, dry, and concentrate. Purify by flash chromatography using 0-10% 2N NH3/MeOH in CH2Cl2, to give the title compound (0.5 g, 69%). MS (ES+) 241.2 (M+1)+. 1H NMR (400 MHz, CDCl3): δ 6.78 (d, 1H, J=8.4 Hz), 6.72 (d, 1H, J=3.1 Hz), 6.51 (dd, 1H, J=8.4, 3.1 Hz), 4.07 (t, 2H, J=6.2 Hz), 3.47 (s, 2H), 2.90 (t, 2H, J=6.2 Hz), 2.64 (m, 4H), 1.79 (m, 4H).
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A suspension of Zn powder (620 mg, 9.48 mmol) and 1-(2-(2-chloro-4-nitrophenoxy)ethyl)pyrrolidine (320 mg, 1.19 mmol) in AcOH:H2O (3:1 mL) was heated at 55° C. for 2 h. After cooling the reaction to RT, any solid was removed by filtration and rinsed with AcOH and CH2Cl2. Once the combined filtrate was concentrated using a rotavap, the resulting residue was adjusted pH to 10 with NH4OH and extracted with CH2Cl2 (2×50 mL). The combined organic layers were washed with H2O (10 mL), then dried over MgSO4. After removal of the solvent under vacuum the pale brownish oil (0.26 g, 93%) was carried forward without further purification. MS (ESI) 241 (M+H)+.
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